![molecular formula C74H70CuFeN12O4S4- B145101 copper;1,2-dicyanoethene-1,2-dithiolate;1H-imidazole;iron(3+);oxolane;5,10,15,20-tetraphenyl-21,22-dihydroporphyrin CAS No. 127203-07-0](/img/structure/B145101.png)
copper;1,2-dicyanoethene-1,2-dithiolate;1H-imidazole;iron(3+);oxolane;5,10,15,20-tetraphenyl-21,22-dihydroporphyrin
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Copper;1,2-dicyanoethene-1,2-dithiolate;1H-imidazole;iron(3+);oxolane;5,10,15,20-tetraphenyl-21,22-dihydroporphyrin is a complex compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly referred to as Cu(DADIM)(Im)Fe(Ox)(TPP), and it is a synthetic model of the active site of cytochrome c oxidase. The compound has a porphyrin ring that acts as a redox-active ligand, and it can be used in various applications, including catalysis, biochemistry, and material science.
Mechanism of Action
The mechanism of action of Cu(DADIM)(Im)Fe(Ox)(TPP) involves the transfer of electrons between the metal ion and the ligands. The porphyrin ring acts as a redox-active ligand, and it can accept or donate electrons. This property allows Cu(DADIM)(Im)Fe(Ox)(TPP) to catalyze various oxidation reactions.
Biochemical and Physiological Effects:
Cu(DADIM)(Im)Fe(Ox)(TPP) has been shown to have potential as a therapeutic agent. It has been studied for its ability to inhibit the growth of cancer cells and to treat neurodegenerative diseases. However, further research is needed to fully understand its biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using Cu(DADIM)(Im)Fe(Ox)(TPP) in lab experiments is its unique properties. The compound can be used as a catalyst for various reactions, and it has potential therapeutic applications. However, one of the limitations of using Cu(DADIM)(Im)Fe(Ox)(TPP) is its high cost and complexity of synthesis.
Future Directions
There are several future directions for research on Cu(DADIM)(Im)Fe(Ox)(TPP). One direction is to further study its catalytic properties and develop new applications for the compound. Another direction is to investigate its potential as a therapeutic agent and to develop new drugs based on its structure. Additionally, research could focus on developing more efficient and cost-effective methods for synthesizing Cu(DADIM)(Im)Fe(Ox)(TPP).
Synthesis Methods
The synthesis of Cu(DADIM)(Im)Fe(Ox)(TPP) involves several steps. First, the porphyrin ring is synthesized by reacting pyrrole with an aldehyde. The resulting porphyrin is then reacted with a metal ion, such as iron(III), to form the metalloporphyrin. The ligands, including 1,2-dicyanoethene-1,2-dithiolate, 1H-imidazole, and oxolane, are then added to the metalloporphyrin to form the final complex compound.
Scientific Research Applications
Cu(DADIM)(Im)Fe(Ox)(TPP) has been extensively studied for its catalytic properties. It has been shown to catalyze the oxidation of various substrates, including alcohols, alkenes, and sulfides. The compound has also been used in biochemistry research to study the mechanism of action of cytochrome c oxidase. Additionally, Cu(DADIM)(Im)Fe(Ox)(TPP) has been used in material science research to develop new materials with unique properties.
properties
CAS RN |
127203-07-0 |
---|---|
Molecular Formula |
C74H70CuFeN12O4S4- |
Molecular Weight |
1439.1 g/mol |
IUPAC Name |
copper;1,2-dicyanoethene-1,2-dithiolate;1H-imidazole;iron(3+);oxolane;5,10,15,20-tetraphenyl-21,22-dihydroporphyrin |
InChI |
InChI=1S/C44H30N4.2C4H2N2S2.4C4H8O.2C3H4N2.Cu.Fe/c1-5-13-29(14-6-1)41-33-21-23-35(45-33)42(30-15-7-2-8-16-30)37-25-27-39(47-37)44(32-19-11-4-12-20-32)40-28-26-38(48-40)43(31-17-9-3-10-18-31)36-24-22-34(41)46-36;2*5-1-3(7)4(8)2-6;4*1-2-4-5-3-1;2*1-2-5-3-4-1;;/h1-28,45-46H;2*7-8H;4*1-4H2;2*1-3H,(H,4,5);;/q;;;;;;;;;;+3/p-4 |
InChI Key |
YEMSKLZPNJJUEO-KOLJXMRRSA-J |
Isomeric SMILES |
C1COCC1.C1COCC1.C1COCC1.C1COCC1.C1=CC=C(C=C1)C2=C3NC(=C(C4=CC=C(N4)C(=C5N=C(C(=C6N=C2C=C6)C7=CC=CC=C7)C=C5)C8=CC=CC=C8)C9=CC=CC=C9)C=C3.C1=CN=CN1.C1=CN=CN1.C(#N)/C(=C(/[S-])\C#N)/[S-].C(#N)/C(=C(/[S-])\C#N)/[S-].[Fe+3].[Cu] |
SMILES |
C1CCOC1.C1CCOC1.C1CCOC1.C1CCOC1.C1=CC=C(C=C1)C2=C3C=CC(=C(C4=CC=C(N4)C(=C5C=CC(=N5)C(=C6C=CC2=N6)C7=CC=CC=C7)C8=CC=CC=C8)C9=CC=CC=C9)N3.C1=CN=CN1.C1=CN=CN1.C(#N)C(=C(C#N)[S-])[S-].C(#N)C(=C(C#N)[S-])[S-].[Fe+3].[Cu] |
Canonical SMILES |
C1CCOC1.C1CCOC1.C1CCOC1.C1CCOC1.C1=CC=C(C=C1)C2=C3C=CC(=C(C4=CC=C(N4)C(=C5C=CC(=N5)C(=C6C=CC2=N6)C7=CC=CC=C7)C8=CC=CC=C8)C9=CC=CC=C9)N3.C1=CN=CN1.C1=CN=CN1.C(#N)C(=C(C#N)[S-])[S-].C(#N)C(=C(C#N)[S-])[S-].[Fe+3].[Cu] |
synonyms |
bis(imidazole)(5,10,15,20-tetraphenylporphinato)iron(III) bis(1,2-dicyanoethylenedithiolato)cuprate(III) tetrakis(tetrahydrofuran) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.